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Compound of Interest

Compound Name: 1,7-Diepi-8,15-cedranediol

Cat. No.: B1162594

1,7-Diepi-8,15-cedranediol: A Comprehensive
Technical Review

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,7-Diepi-8,15-cedranediol is a naturally occurring sesquiterpenoid compound of significant
interest within the scientific community.[1][2] This technical guide provides a detailed overview
of its physical and chemical properties, drawing from available scientific literature. While a
complete experimental profile remains to be fully elucidated in publicly accessible resources,
this document consolidates the current knowledge to support research and development
endeavors. This compound is a member of the cedrane class of derivatives and has been
isolated from natural sources such as Platycladus orientalis (also known as Oriental arborvitae)
and cedarwood oil.[1][3][4] Its potential biological activities, including antimicrobial and anti-
inflammatory properties, have positioned it as a molecule of interest for further investigation in
drug discovery.

Physicochemical Properties

1,7-Diepi-8,15-cedranediol is a sesquiterpenoid diol with a complex tricyclic structure.[3] Its
physical state is typically a powder. The following tables summarize the known quantitative
data for this compound. It is important to note that some physical properties, such as the
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melting point, are not consistently reported across public databases, and some values are
predicted rather than experimentally determined.

Table 1: General and Physical Properties of 1,7-Diepi-8,15-cedranediol

Property Value Source
Molecular Formula C15H2602 [31[5]
Molecular Weight 238.37 g/mol [31[5]
CAS Number 40768-81-8 [1]I3]
Physical Description Powder

Boiling Point (Predicted) 330.9+10.0°C [6]
Density (Predicted) 1.09 + 0.1 g/cm3 [6]
Melting Point Not Available [3]

Table 2: Solubility of 1,7-Diepi-8,15-cedranediol

Solvent Solubility Source
Chloroform Soluble [41[6]
Dichloromethane Soluble [41[6]
Ethyl Acetate Soluble [41[6]
Dimethyl Sulfoxide (DMSO) Soluble [4][6]
Acetone Soluble [41[6]

Spectroscopic Data

Detailed spectroscopic data is crucial for the unambiguous identification and characterization of
1,7-Diepi-8,15-cedranediol. While specific, high-resolution spectra from primary literature are
not readily available, general characteristics can be inferred from its chemical structure.
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Table 3: Expected Spectroscopic Characteristics of 1,7-Diepi-8,15-cedranediol

Spectroscopy Type Expected Features

- Broad absorption band in the region of 3300-
3400 cm~* due to O-H stretching of the hydroxyl
groups. - C-0O stretching vibrations expected in
the 1050-1150 cm~1 range.

Infrared (IR)

- IH NMR: Complex aliphatic signals are
expected. Signals corresponding to protons on
carbons bearing hydroxyl groups would appear
_ in the downfield region. - $3C NMR: Signals for
Nuclear Magnetic Resonance (NMR) } ) )
15 carbon atoms, including those corresponding
to the hydroxyl-bearing carbons, would be
present. The chemical shifts would be indicative

of the complex tricyclic cedrane skeleton.

- The molecular ion peak (M*) would be

expected at m/z 238. Subsequent fragmentation
Mass Spectrometry (MS) patterns would be characteristic of the cedrane

skeleton and the loss of water molecules from

the diol functionality.

Experimental Protocols

Detailed, step-by-step experimental protocols for the specific isolation and synthesis of 1,7-
Diepi-8,15-cedranediol are not extensively documented in readily accessible literature.
However, based on general procedures for the extraction of terpenoids from plant materials, a
likely workflow can be proposed.

General Isolation and Purification Workflow

The isolation of 1,7-Diepi-8,15-cedranediol from its natural source, Platycladus orientalis,
would typically involve solvent extraction followed by chromatographic separation.
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General Workflow for Isolation of 1,7-Diepi-8,15-cedranediol

Plant Material (Platycladus orientalis leaves)

Solvent Extraction
(e.g., Ethanol, Methanol, or Hexane)

'

Concentration of Crude Extract
(Rotary Evaporation)

i

Liquid-Liquid Partitioning
(e.g., with Hexane, Ethyl Acetate)

'

Column Chromatography
(Silica Gel)

i

Further Purification
(e.g., Preparative TLC or HPLC)

'

Structural Elucidation
(NMR, MS, IR)

Pure 1,7-Diepi-8,15-cedranediol

Click to download full resolution via product page

Caption: A generalized workflow for the isolation of natural products.
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Biological Activity and Signaling Pathways

Preliminary research suggests that 1,7-Diepi-8,15-cedranediol exhibits potential anti-
inflammatory and antimicrobial activities. Studies have indicated its ability to suppress the
production of inflammatory mediators in certain cell lines. However, the precise molecular
targets and signaling pathways involved have not been fully elucidated.

Hypothetical Anti-inflammatory Signaling Pathway

A plausible mechanism for its anti-inflammatory effects could involve the inhibition of key pro-
inflammatory signaling pathways, such as the NF-kB (Nuclear Factor kappa-light-chain-
enhancer of activated B cells) pathway.
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Hypothetical Anti-inflammatory Mechanism

Inflammatory Stimulus
(e.g., LPS)

Toll-like Receptor (TLR) 1,7-Diepi-8,15-cedranediol

\

Signaling Cascade
(e.g., MyD88, TRAF6)

N

IKK Complex

l

Phosphorylation and Degradation of IkBa

l

NF-kB Translocation to Nucleus

l

Transcription of Pro-inflammatory Genes
(e.g., TNF-qa, IL-6, COX-2)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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